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Technical Support Center: Managing TMS
Machine Overheating
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and FAQs to address and prevent

TMS machine overheating during long experimental protocols.

Troubleshooting Guide: Coil Overheating
Follow this step-by-step guide to diagnose and resolve overheating issues with your TMS coil.

Question 1: Is the TMS coil or connector warm to the touch?

Yes: Proceed to Question 2.

No: The issue may not be related to overheating. Check for other error messages on your

TMS system and consult the manufacturer's manual.

Question 2: Does your TMS system have a cooling unit?

Yes: Proceed to Question 3.

No: You are likely using a standard, naturally cooled coil. These coils have limitations on the

duration of high-frequency or high-intensity protocols. Proceed to the "Solutions for Naturally

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b119462?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cooled Coils" section in the FAQs below.

Question 3: Is the cooling unit powered on and appearing to function normally (e.g., fans are

spinning, no error lights)?

Yes: Proceed to Question 4.

No:

Ensure the cooling unit is plugged into a functional power outlet.

Check the power cable for any damage.

If the unit has a power switch, ensure it is in the "On" position.

If the unit displays an error code, consult the manufacturer's user manual for the specific

code.

If the unit is unresponsive, contact your manufacturer's technical support.

Question 4: Are the coolant levels in the cooling unit within the recommended range?

Yes: Proceed to Question 5.

No:

Power down the entire TMS system.

Refill the coolant reservoir with the manufacturer-specified coolant to the appropriate level.

Power the system back on and check if the issue is resolved.

Question 5: Are the hoses connecting the cooling unit to the coil free of kinks and securely

connected at both ends?

Yes: Proceed to Question 6.

No:
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Power down the TMS system.

Straighten any kinks in the hoses.

Ensure all connections are secure and not leaking.

Power the system back on and check for proper coolant flow.

Question 6: Is the ambient room temperature within the optimal operating range specified by

the manufacturer (typically below 25°C)?

Yes: The cooling system may be malfunctioning internally, or the experimental protocol may

be exceeding the capacity of the cooling system. Please contact your manufacturer's

technical support for further assistance.

No: A high ambient room temperature can reduce the efficiency of the cooling system.

Lower the room temperature using air conditioning.

Ensure the cooling unit has adequate ventilation and is not placed in direct sunlight or

near other heat-generating equipment.

Below is a troubleshooting workflow to help visualize these steps.
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Start: Coil is Overheating

Is the coil/connector warm?

Does the system have a cooling unit?

Yes

Contact manufacturer's technical support.

No

Is the cooling unit powered on and functioning?

Yes

Refer to 'Solutions for Naturally Cooled Coils' in FAQs.

No

Are coolant levels adequate?

Yes

Check power source, cables, and switches. Consult manual for error codes.

No

Are hoses properly connected and free of kinks?

Yes

Power down and refill coolant to the recommended level.

No

Is the ambient room temperature optimal?

Yes

Power down, straighten kinks, and ensure secure connections.

No

Lower room temperature and ensure proper ventilation for the cooling unit.

No Yes

Issue Resolved

Click to download full resolution via product page

Troubleshooting workflow for TMS coil overheating.
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Frequently Asked Questions (FAQs)
Q1: What causes a TMS coil to overheat?

TMS coils overheat due to the basic principles of electrical resistance. A strong electrical

current passing through the copper windings of the coil generates a powerful magnetic pulse.

However, a significant portion of this electrical energy is lost as heat.[1] During long or high-

frequency protocols, this heat accumulates faster than it can dissipate, leading to a rise in the

coil's temperature.

Q2: What is the maximum safe operating temperature for a TMS coil?

According to medical equipment safety standards, any part of the TMS coil that may come into

contact with a person should not exceed 41°C.[2] Many TMS systems have built-in temperature

sensors that will automatically halt stimulation if the coil temperature surpasses a preset

threshold to prevent patient discomfort and equipment damage.

Q3: My TMS system doesn't have a cooling unit. How can I extend my protocol duration?

For naturally cooled coils, consider the following strategies:

Use Multiple Coils: If your budget allows, having a second coil on hand allows you to swap

them out when one becomes too warm, allowing the first to cool down while you continue

your experiment.

Introduce Rest Periods: Program rest periods into your protocol to allow the coil to dissipate

accumulated heat.

Optimize Protocol Parameters: If possible, reduce the stimulation intensity or frequency to

the minimum required for your experimental aims, as both directly impact heat generation.

External Cooling Accessories: The use of a pre-chilled, condensation-free heat sink can

significantly extend the operational time of a standard coil.[3] Studies have shown this can

prolong stimulation by 5.8 to 19.3 minutes.[3][4]

Q4: What are the different types of cooling systems available for TMS machines?

There are several types of cooling systems designed to manage heat in TMS coils:
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Air Cooling: These systems use fans or blowers to circulate ambient air over the coil to

dissipate heat.[5]

Liquid Cooling: This is a more effective method where a coolant (like water or a special

dielectric fluid) is circulated through channels within the coil or in a cooling cap placed over

the coil.[6][7] The heated fluid is then pumped to a separate unit where it is cooled before

being recirculated.

Static Cooled Coils: These coils contain a liquid within them but do not have an external

cooling unit for active circulation.[6]

Thermoelectric Cooling (Peltier Cooling): This method uses a thermoelectric module to

create a temperature difference, actively drawing heat away from the coil.

Q5: How much can a cooling system improve the performance of a TMS coil?

The improvement in performance is substantial. A standard, non-cooled coil might only be able

to deliver a few hundred pulses at high frequency before overheating. In contrast, an actively

cooled coil can deliver tens of thousands of pulses continuously, with some systems rated for

up to 20,000 pulses without interruption.[4][6]

The following diagram illustrates the factors contributing to coil temperature.

Heat Generation Factors

Heat Dissipation Factors

Stimulation Intensity

Coil TemperaturePulse Frequency

Protocol Duration

Coil Resistance

Cooling System Efficacy

Ambient Temperature

Airflow/Ventilation
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Click to download full resolution via product page

Factors influencing TMS coil temperature.

Data on Cooling and Heating
The following table summarizes quantitative data on TMS coil heating and the effectiveness of

different cooling methods.

Parameter Value Conditions Cooling Method

Heating Rate ~0.4 °C per pulse
75% intensity, 20

pulses in 1 second
Air Cooling

Max Temperature

Reduction
~2 °C N/A Air Cooling

Extended Operational

Time
5.8 - 19.3 minutes

Varies by coil and

stimulation power

Pre-chilled Heat

Sink[3][4]

Maximum Pulse

Count
> 20,000 pulses

1 Hz, 75% intensity,

20°C start temp
Air Cooling[4]

Maximum Pulse

Count
Up to 20,000 pulses

Demanding,

continuous protocols

Active Liquid

Cooling[6]

Surface Temperature

Limit
< 41 °C

Contact with human

body
All systems[2]

Experimental Protocol: Evaluating TMS Coil Heating
This protocol provides a standardized method for quantifying the thermal performance of a

TMS coil and the efficacy of a cooling solution.

1. Objective:

To measure the rate of temperature increase and the maximum continuous operational

duration of a TMS coil under a defined stimulation protocol, both with and without a cooling

intervention.
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2. Materials:

TMS stimulator and coil

Cooling system or external heat sink (if applicable)

At least two non-metallic thermistors or fiber optic temperature sensors

Data acquisition system to record temperature readings

Climate-controlled room

3. Methodology:

Preparation:

Set the ambient room temperature to a stable value (e.g., 22°C) and record it.

Attach one temperature sensor to the face of the coil that would be in contact with the

subject and another to the side of the coil. Ensure good thermal contact.

Allow the coil to equilibrate to room temperature for at least 30 minutes before starting the

experiment. Record the baseline temperature.

Experimental Procedure (Without Cooling):

Set the TMS stimulator to a defined protocol. For example, a high-frequency protocol of 10

Hz at 80% of the maximum stimulator output (MSO).

Begin the stimulation protocol and simultaneously start recording temperature data from

all sensors.

Continue the stimulation until the coil's surface temperature reaches the predefined safety

limit (e.g., 40°C) or the TMS system automatically stops due to an internal temperature

fault.

Record the total duration of the stimulation and the total number of pulses delivered.
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Allow the coil to cool completely back to the baseline ambient temperature.

Experimental Procedure (With Cooling):

If using a cooling system, ensure it is properly connected and operating according to the

manufacturer's instructions. If using a pre-chilled heat sink, cool it to the specified

temperature (e.g., -20°C) and apply it to the coil just before starting the stimulation.

Repeat the exact same stimulation protocol as in step 2.

Record the temperature data, total stimulation duration, and the total number of pulses

delivered until the safety limit is reached or the system stops.

Data Analysis:

Plot the temperature over time for both the cooled and non-cooled conditions.

Calculate the heating rate (°C per minute or °C per 1000 pulses) for each condition.

Compare the total number of pulses and the maximum protocol duration achieved with

and without the cooling intervention.

This standardized approach will allow for a reliable assessment of your TMS system's thermal

performance and help in planning long experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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